![molecular formula C18H19ClO4 B4850920 4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzaldehyde](/img/structure/B4850920.png)
4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzaldehyde
Overview
Description
4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzaldehyde is a chemical compound that is commonly referred to as 'cloxyfonac'. It is a non-steroidal anti-inflammatory drug (NSAID) that is used in the treatment of various inflammatory conditions. The compound has been the subject of extensive scientific research due to its potential therapeutic applications.
Mechanism of Action
Cloxyfonac works by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the synthesis of prostaglandins, which are inflammatory mediators. By inhibiting COX enzymes, cloxyfonac reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Cloxyfonac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins, leukotrienes, and cytokines. It has also been shown to reduce the activity of inflammatory cells such as neutrophils and macrophages. Additionally, cloxyfonac has been shown to have antioxidant properties.
Advantages and Limitations for Lab Experiments
Cloxyfonac has a number of advantages for lab experiments. It is readily available, relatively inexpensive, and has a well-established synthesis method. It has also been extensively studied, which makes it a useful tool for research. However, there are also some limitations to its use. Cloxyfonac has been shown to have some toxic effects, particularly at high doses. It can also interfere with some biochemical assays, which can affect the accuracy of results.
Future Directions
There are a number of future directions for research on cloxyfonac. One area of interest is the development of new derivatives of the compound with improved therapeutic properties. Another area of interest is the investigation of the compound's potential use in the treatment of other inflammatory conditions such as inflammatory bowel disease and psoriasis. Additionally, further research is needed to fully understand the biochemical and physiological effects of cloxyfonac and to identify any potential toxic effects.
Scientific Research Applications
Cloxyfonac has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. The compound has been used in the treatment of various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and gout. It has also been used in the treatment of pain and fever.
properties
IUPAC Name |
4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClO4/c1-3-21-18-11-14(12-20)4-7-17(18)23-9-8-22-15-5-6-16(19)13(2)10-15/h4-7,10-12H,3,8-9H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYZPKFJEJLSMHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=O)OCCOC2=CC(=C(C=C2)Cl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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